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Compound of Interest

Compound Name: 7-Dodecen-9-yn-1-ol, (7E)-

Cat. No.: B15344604

A comprehensive review of the performance of prominent dodecenol derivatives in the
management of European grapevine moth (Lobesia botrana) and European grape berry moth
(Eupoecilia ambiguella), with an insight into the potential of enyne analogues.

While direct comparative efficacy data for 7-Dodecen-9-yn-1-ol is not extensively available in
peer-reviewed literature, a closely related compound, (Z2)-9-Dodecen-7-yn-1-ol acetate, has
been identified as an attractant for the European grapevine moth, Lobesia botrana. This guide
provides a comparative analysis of the most well-documented and commercially utilized
dodecenol-based pheromones for key viticultural pests, L. botrana and Eupoecilia ambiguella.
The efficacy of these semiochemicals is evaluated based on data from electrophysiological,
laboratory, and field studies.

Comparative Efficacy of Key Dodecenol
Pheromones

The primary sex pheromone components for L. botrana and E. ambiguella are (E,Z)-7,9-
dodecadienyl acetate and (Z)-9-dodecenyl acetate, respectively. These compounds have been
the focus of extensive research and are the active ingredients in most commercially available
monitoring and mating disruption products for these species.
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The following tables summarize the efficacy of these key pheromones from various studies.

Table 1: Electroantennogram (EAG) Responses of L. botrana and E. ambiguella to Dodecenol

Pheromones
Mean EAG
Compound Insect Species Response (mV) * Reference
SE
(E,2)-7,9- Lobesia botrana
_ 1.2+0.1 [11[2]
dodecadienyl acetate (Male)
(E,2)-7,9- Lobesia botrana
. 0.4+£0.05 [1][2]
dodecadienyl acetate (Female)
Not explicitly

(2)-9-dodecenyl
acetate

Eupoecilia ambiguella
(Male)

quantified, but high
stimulation noted

Note: Direct comparative EAG data for (Z)-9-Dodecen-7-yn-1-ol acetate is not readily available

in the cited literature.

Table 2: Wind Tunnel Bioassay Results for Eupoecilia ambiguella

Pheromone Dose

% Males Reaching

Flight Behavior Reference

(pg/min) Source

5-50 (underdosed) <50% [31[4]
100 - 10,000 (optimal) ~ 80% [31[4]
100,000 (overdosed) <20% In-flight arrestment at B4

80 cm from source

Table 3: Field Trial Efficacy of Mating Disruption in Vineyards
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Male Captures

Pheromone . Infestation
Target Pest in Pheromone ] Reference
Treatment Reduction
Traps
Significant o
Isonet® L ) Not explicitly
) ) reduction T
(Passive Lobesia botrana quantified in this [5][6]
) compared to
Dispenser) study
untreated control
Significant
Checkmate® ) ) )
) reduction Lower infestation
Puffer® LB Lobesia botrana [51[7]
compared to rate observed
(Aerosol)
untreated control
Not explicitly ]
RAK® 1+2 L. botrana & E. T Used for mating
) ] guantified in this ] ] [8]
Dispensers ambiguella disruption

study

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are outlines of the key experimental protocols used to assess pheromone efficacy.

Electroantennography (EAG)

Electroantennography measures the electrical response of an insect's antenna to volatile

compounds.

Methodology:

» Antenna Preparation: An antenna is excised from a live, immobilized insect.

o Electrode Placement: The base and tip of the antenna are brought into contact with two

microelectrodes. The recording electrode is placed at the distal end, and the reference

electrode at the basal end.

o Stimulus Delivery: A purified airstream is continuously passed over the antenna. Puffs of air

containing the test pheromone at a known concentration are introduced into this airstream.
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» Signal Recording: The voltage difference between the two electrodes is amplified and
recorded. The amplitude of the negative deflection from the baseline upon stimulation is
measured as the EAG response.

o Controls: A solvent blank and a standard reference compound are used to ensure the
reliability of the responses.
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Fig. 1: Workflow for Electroantennography (EAG) bioassay.

Wind Tunnel Bioassay

Wind tunnels are used to study the flight behavior of insects in response to an odor plume.
Methodology:
e Tunnel Setup: A wind tunnel with controlled airflow, temperature, and light conditions is used.

e Pheromone Source: A precise dose of the synthetic pheromone is released from a point
source at the upwind end of the tunnel.
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e |nsect Release: Male moths are released at the downwind end of the tunnel.

o Behavioral Observation: The flight path and behaviors of the moths are recorded and
analyzed. Key metrics include the percentage of males taking flight, the percentage orienting
upwind, and the percentage making contact with the pheromone source.

o Data Analysis: Flight parameters such as flight speed, track angle, and straightness are often

quantified.
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Fig. 2: Experimental workflow for a wind tunnel bioassay.

Signaling and Mate Recognition

The specificity of pheromone communication is critical for reproductive isolation. Different
species, even those that are closely related, often utilize unique blends of pheromone
components in specific ratios.
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Fig. 3: Simplified pheromone signaling pathway in moths.
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Conclusion

While the efficacy of 7-Dodecen-9-yn-1-ol remains to be fully elucidated through dedicated
studies, the existing body of research on dodecenol-based pheromones provides a robust
framework for understanding their function and application in pest management. The primary
pheromones for L. botrana and E. ambiguella, (E,Z)-7,9-dodecadienyl acetate and (Z)-9-
dodecenyl acetate respectively, have demonstrated significant efficacy in both laboratory and
field settings. The identification of (Z)-9-Dodecen-7-yn-1-ol acetate as an attractant for L.
botrana opens a promising avenue for future research into enyne analogues as potentially
novel and effective semiochemicals for integrated pest management strategies. Further
comparative studies are warranted to fully assess the potential of these novel compounds
relative to the established pheromone blends.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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